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Compound of Interest

Compound Name: Cefprozil monohydrate

Cat. No.: B240121 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and biological activities of Cefprozil monohydrate. The information is intended for

researchers, scientists, and professionals involved in drug development and pharmaceutical

sciences.

Molecular Structure and Physicochemical
Properties
Cefprozil is a second-generation cephalosporin antibiotic.[1][2][3] It exists as a cis and trans

isomeric mixture, with the cis-isomer being predominant (≥90%).[4][5][6] The chemical name

for the monohydrate is (6R,7R)-7-[[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-

propen-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid monohydrate.[4][5][6][7][8]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b240121?utm_src=pdf-interest
https://www.benchchem.com/product/b240121?utm_src=pdf-body
https://synapse.patsnap.com/article/what-is-cefprozil-used-for
https://en.wikipedia.org/wiki/Cefprozil
https://m.youtube.com/watch?v=6XT2tjnXK5A
https://www.accessdata.fda.gov/drugsatfda_docs/label/2007/050664s024,050665s024lbl.pdf
https://www.drugs.com/pro/cefprozil.html
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=dc3e9cae-6f4f-4045-a11e-2fbf7f94c3c0&type=display
https://www.accessdata.fda.gov/drugsatfda_docs/label/2007/050664s024,050665s024lbl.pdf
https://www.drugs.com/pro/cefprozil.html
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=dc3e9cae-6f4f-4045-a11e-2fbf7f94c3c0&type=display
https://www.allmpus.com/cefprozil-monohydrate
https://www.cleanchemlab.com/Cefprozil-Monohydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b240121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Molecular Structure of Cefprozil.

Table 1: Physicochemical Properties of Cefprozil Monohydrate

Property Value References

Appearance
White to yellowish or off-white

crystalline powder
[5][6][9][10]

CAS Number 121123-17-9 [7][9][11][12]

Molecular Formula
C₁₈H₁₉N₃O₅S·H₂O or

C₁₈H₂₁N₃O₆S
[5][7][9][11][12][13][14]

Molecular Weight 407.44 g/mol [7][15][11][12][13]

Melting Point
~110 °C to >194°C (with

decomposition)
[9][16][17]

Solubility

Soluble in water; sparingly

soluble in methanol; slightly

soluble in ethanol; practically

insoluble in acetone and ethyl

acetate.

[9][10][16][17]

pKa 2.92 (Predicted) [18]

Mechanism of Action
Cefprozil is a bactericidal agent that, like other β-lactam antibiotics, inhibits the synthesis of the

bacterial cell wall.[1][19][20][21] The process involves the following key steps:

Binding to Penicillin-Binding Proteins (PBPs): Cefprozil binds to specific PBPs located within

the bacterial cell wall.[19][20]

Inhibition of Transpeptidase: This binding action inhibits the transpeptidase enzymes, which

are crucial for the final step of peptidoglycan synthesis.[19][20]
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Disruption of Cell Wall Synthesis: The inhibition of transpeptidase prevents the cross-linking

of peptidoglycan chains, which weakens the bacterial cell wall.[19][20]

Cell Lysis: The compromised cell wall cannot withstand the internal osmotic pressure,

leading to cell lysis and bacterial death.[1][19][20]
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Caption: Mechanism of action of Cefprozil.

Antibacterial Spectrum and Resistance
Cefprozil demonstrates broad-spectrum activity against a range of Gram-positive and some

Gram-negative bacteria.[22][23][24][25]

Table 2: Antibacterial Spectrum of Cefprozil
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Susceptible Organisms (In
Vitro and Clinical)

MIC₉₀ (mg/L) Resistant Organisms

Staphylococcus aureus

(methicillin-susceptible)
1.4

Methicillin-resistant

Staphylococcus aureus

(MRSA)

Streptococcus pneumoniae 0.23 Enterococcus faecium

Streptococcus pyogenes

(Group A β-hemolytic

streptococci)

0.04 Pseudomonas aeruginosa

Streptococcus agalactiae 0.3 Enterobacter aerogenes

Haemophilus influenzae

(including β-lactamase

producing strains)

6.7 Morganella morganii

Moraxella catarrhalis (including

β-lactamase producing strains)
4.5

Most strains of Acinetobacter,

Enterobacter, Morganella,

Proteus vulgaris, Providencia,

Pseudomonas, and Serratia

Escherichia coli 12.2 Fungi and viruses

Data sourced from[2][22][23][24].

Bacterial resistance to cephalosporins like Cefprozil can develop through several mechanisms:

[20][26]

Enzymatic Degradation: Production of β-lactamase enzymes that hydrolyze the β-lactam

ring, inactivating the antibiotic.[20][26][27]

Target Site Modification: Alterations in the structure of Penicillin-Binding Proteins (PBPs)

reduce the binding affinity of Cefprozil.[26]

Reduced Permeability: Changes in the bacterial outer membrane, such as the modification

of porin channels in Gram-negative bacteria, can limit the drug's access to its PBP targets.

[26][27]
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Efflux Pumps: Bacteria may actively transport the antibiotic out of the cell.[27]
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Caption: Mechanisms of bacterial resistance to Cefprozil.

Experimental Protocols and Characterization
The characterization of Cefprozil monohydrate involves a variety of analytical techniques to

confirm its identity, purity, and quality. While specific, detailed protocols are typically developed

and validated in-house according to regulatory guidelines, the general workflow is outlined

below. Suppliers of Cefprozil reference standards often provide comprehensive

characterization data, including HPLC, Mass Spectrometry, NMR, IR, and TGA.[7]

General Experimental Workflow for Characterization:

Sample Preparation: The Cefprozil monohydrate sample is accurately weighed and

dissolved in an appropriate solvent. Solubility data indicates that methanol or aqueous

buffers are suitable choices.[9][28] For solid-state analysis (e.g., TGA, DSC, IR), the

crystalline powder is used directly.
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Chromatographic Analysis (HPLC): High-Performance Liquid Chromatography is used to

determine purity and quantify impurities. A common method involves a C18 reverse-phase

column with a mobile phase consisting of an acetonitrile and aqueous buffer mixture (e.g.,

phosphate buffer).[18] Detection is typically performed using a UV detector.

Spectroscopic Analysis:

Infrared (IR) Spectroscopy: To confirm the presence of key functional groups in the

molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed

molecular structure and confirm the isomeric ratio.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Thermal Analysis:

Thermogravimetric Analysis (TGA): To determine the water content (confirming the

monohydrate form) and assess thermal stability.

Differential Scanning Calorimetry (DSC): To determine the melting point and identify

polymorphic forms.

Data Analysis and Reporting: The data from all analyses are integrated to confirm that the

material meets the required specifications for identity, strength, quality, and purity.
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Caption: General workflow for Cefprozil characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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